Cas no 1414863-99-2 (6-Chloro-5-iodoimidazo1,2-apyridine)

• Product Name: 6-Chloro-5-iodoimidazo1,2-apyridine
• CAS No: 1414863-99-2
• MF: C₇H₄ClIN₂
• MW: 278.4775
• MDL: MFCD22887423
• CID: 4698908
• Update Time: 2025-06-07

6-Chloro-5-iodoimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 6-chloro-5-iodo-
• 6-Chloro-5-iodoimidazo[1,2-a]pyridine
• 6-Chloro-5-iodoimidazo1,2-apyridine

• MDL： MFCD22887423
• Inchi： 1S/C7H4ClIN2/c8-5-1-2-6-10-3-4-11(6)7(5)9/h1-4H
• InChI Key： IQJVOEGMYXZVMP-UHFFFAOYSA-N
• SMILES： IC1=C(C([H])=C([H])C2=NC([H])=C([H])N21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Topological Polar Surface Area: 17.3

Additional information on 6-Chloro-5-iodoimidazo1,2-apyridine

Comprehensive Overview of 6-Chloro-5-iodoimidazo[1,2-a]pyridine (CAS No. 1414863-99-2)

6-Chloro-5-iodoimidazo[1,2-a]pyridine (CAS No. 1414863-99-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazopyridine class, which is known for its diverse biological activities. The presence of both chloro and iodo substituents on the imidazopyridine scaffold enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for imidazopyridine derivatives has surged, driven by their role in targeting G-protein-coupled receptors (GPCRs) and ion channels. The compound 6-Chloro-5-iodoimidazo[1,2-a]pyridine is often discussed in the context of structure-activity relationship (SAR) studies, as its halogenated structure allows for precise modifications to optimize binding affinity. This aligns with the growing trend in precision medicine and personalized therapeutics, where researchers seek to tailor compounds for specific biological targets.

From a synthetic chemistry perspective, CAS No. 1414863-99-2 serves as a versatile building block for constructing more complex molecules. Its iodo group facilitates cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in modern organic synthesis. These reactions are frequently explored in academic and industrial settings, as highlighted by the increasing number of publications and patents referencing this compound. The compound's stability under various reaction conditions further underscores its utility in high-throughput screening (HTS) and combinatorial chemistry.

The pharmaceutical industry's focus on small-molecule therapeutics has also propelled interest in 6-Chloro-5-iodoimidazo[1,2-a]pyridine. Its potential to modulate enzyme activity and protein-protein interactions makes it a candidate for treating diseases like cancer and inflammatory disorders. Notably, the compound's lipophilicity and molecular weight fall within the desirable range for drug-likeness, as per Lipinski's Rule of Five. This has led to its inclusion in several drug discovery pipelines, particularly for orphan diseases and rare genetic conditions.

Environmental and regulatory considerations are also critical when discussing CAS No. 1414863-99-2. The compound's synthesis and handling require adherence to green chemistry principles to minimize waste and reduce hazardous byproducts. Researchers are increasingly exploring catalytic methods and solvent-free reactions to improve the sustainability of its production. This aligns with the broader shift toward eco-friendly chemical processes, a topic frequently searched by professionals in the field.

In summary, 6-Chloro-5-iodoimidazo[1,2-a]pyridine (CAS No. 1414863-99-2) is a multifaceted compound with significant potential in medicinal chemistry and material science. Its structural features, synthetic versatility, and biological relevance make it a subject of ongoing research. As the scientific community continues to explore its applications, this compound is likely to remain a key player in the development of next-generation therapeutics and functional materials.